Cas no 155702-14-0 (Dimethyl 5-fluoropyridine-2,3-dicarboxylate)

Dimethyl 5-fluoropyridine-2,3-dicarboxylate is a fluorinated pyridine derivative commonly used as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both ester and fluorine functional groups enhances its reactivity, making it valuable for constructing complex heterocyclic frameworks. Its high purity and stability under standard conditions ensure reliable performance in coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing fluorine substituent further influences regioselectivity in subsequent reactions. This compound is particularly useful in the development of fluorinated active pharmaceutical ingredients (APIs) and agrochemicals, where precise functionalization is critical. Proper handling under inert conditions is recommended to maintain its integrity.

Dimethyl 5-fluoropyridine-2,3-dicarboxylate structure

155702-14-0 structure

Product Name:Dimethyl 5-fluoropyridine-2,3-dicarboxylate

CAS No:155702-14-0

MF:C₉H₈FNO₄

MW:213.162526130676

CID:1089769

PubChem ID:58652676

Update Time:2025-06-08

Dimethyl 5-fluoropyridine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 5-fluoropyridine-2,3-dicarboxylate
- 155702-14-0
- dimethyl5-fluoropyridine-2,3-dicarboxylate
- AKOS022173343
- J-520366
- DTXSID80729601
- 2,3-DIMETHYL 5-FLUOROPYRIDINE-2,3-DICARBOXYLATE
- 2,3-Pyridinedicarboxylic acid, 5-fluoro-, 2,3-dimethyl ester
- SCHEMBL14260604
- 2,3-Pyridinedicarboxylic acid, 5-fluoro-, dimethyl ester
- G67760
- MFCD18259274
- Inchi： 1S/C9H8FNO4/c1-14-8(12)6-3-5(10)4-11-7(6)9(13)15-2/h3-4H,1-2H3
- InChI Key： UYCFMOIVNGROIO-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(=O)OC)C(C(=O)OC)=C1

Computed Properties

Exact Mass: 213.04374
Monoisotopic Mass: 213.04373590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 65.49

Dimethyl 5-fluoropyridine-2,3-dicarboxylate Pricemore >>

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